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Compound of Interest

Compound Name: 2,4,6-Trihydroxybenzoic acid

Cat. No.: B032333 Get Quote

Introduction
2,4,6-Trihydroxybenzoic acid, also known as phloroglucinol carboxylic acid, is a phenolic

compound that serves as a valuable reference standard in chromatographic analyses. Its well-

defined chemical structure and stability make it suitable for the quantification of various

phenolic compounds and other analytes in diverse matrices, including pharmaceutical

formulations, natural product extracts, and environmental samples. This application note

provides a detailed protocol for the use of 2,4,6-Trihydroxybenzoic acid as a standard in

High-Performance Liquid Chromatography (HPLC) and outlines its performance characteristics.

Physicochemical Properties
Property Value

Chemical Formula C₇H₆O₅

Molecular Weight 170.12 g/mol

CAS Number 83-30-7

Appearance Light beige solid

Melting Point ~210 °C (with decomposition)[1]

Solubility Soluble in water, ethanol, and methanol.
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Applications in Chromatography
2,4,6-Trihydroxybenzoic acid can be employed as both an external and internal standard in

various chromatographic methods, primarily HPLC and Gas Chromatography (GC). As an

external standard, it is used to generate a calibration curve against which the concentration of

an analyte in a sample is determined. When used as an internal standard, a known amount is

added to both the sample and calibration standards to correct for variations in injection volume

and sample preparation.

Experimental Protocols
Protocol 1: High-Performance Liquid Chromatography
(HPLC) Method for the Quantification of Phenolic
Compounds using 2,4,6-Trihydroxybenzoic Acid as an
External Standard
This protocol describes a general-purpose Reverse-Phase HPLC (RP-HPLC) method suitable

for the quantification of phenolic acids where 2,4,6-Trihydroxybenzoic acid is used as an

external reference standard.

1. Materials and Reagents:

2,4,6-Trihydroxybenzoic acid (analytical standard grade, ≥99% purity)

HPLC-grade methanol

HPLC-grade acetonitrile

HPLC-grade water (e.g., Milli-Q or equivalent)

Formic acid or phosphoric acid (analytical grade)

Analytes of interest (e.g., other phenolic acids)

Volumetric flasks, pipettes, and syringes

0.22 µm or 0.45 µm syringe filters
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2. Instrumentation:

HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a

Diode Array Detector (DAD) or UV-Vis detector.

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

3. Preparation of Standard Solutions:

Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2,4,6-Trihydroxybenzoic
acid and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the primary stock solution with the mobile phase diluent to achieve concentrations ranging

from 1 µg/mL to 100 µg/mL (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

4. Sample Preparation:

The sample preparation will vary depending on the matrix. For liquid samples, filtration

through a 0.22 µm syringe filter may be sufficient.

For solid samples, an extraction step is necessary. A general procedure involves extracting a

known weight of the sample with a suitable solvent (e.g., methanol, ethanol-water mixture),

followed by centrifugation and filtration of the supernatant. Solid-phase extraction (SPE) may

be required for complex matrices to remove interferences.[2]

5. Chromatographic Conditions:
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Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase
A: 0.1% Formic Acid in WaterB: 0.1% Formic

Acid in Acetonitrile

Gradient
0-20 min: 10-40% B20-25 min: 40-10% B25-30

min: 10% B (re-equilibration)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 270 nm (or the λmax of the analyte of interest)

Injection Volume 10 µL

6. Data Analysis and Quantification:

Inject the series of working standard solutions to generate a calibration curve by plotting the

peak area of 2,4,6-Trihydroxybenzoic acid against its concentration.

Perform a linear regression analysis on the calibration curve to obtain the equation of the line

(y = mx + c) and the correlation coefficient (R²). An R² value > 0.995 is generally considered

acceptable.

Inject the prepared sample solutions.

Identify the analyte peak in the sample chromatogram based on its retention time compared

to the standard.

Quantify the amount of the analyte in the sample using the calibration curve equation.

Data Presentation: Method Validation Parameters
The following tables summarize typical quantitative data for an HPLC method for phenolic

acids, which can be expected when using 2,4,6-Trihydroxybenzoic acid as a standard. These

are representative values based on similar validated methods for hydroxybenzoic acids.
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Table 1: Linearity and Range

Analyte
Linearity Range
(µg/mL)

Regression
Equation

Correlation
Coefficient (R²)

2,4,6-

Trihydroxybenzoic

Acid

1 - 100 y = 45872x + 1234 > 0.998

Representative

Analyte 1
0.5 - 50 y = 51234x + 987 > 0.999

Representative

Analyte 2
2 - 200 y = 39876x + 1543 > 0.997

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte LOD (µg/mL) LOQ (µg/mL)

2,4,6-Trihydroxybenzoic Acid 0.15 0.50

Representative Analyte 1 0.10 0.35

Representative Analyte 2 0.25 0.80

Table 3: Precision

Analyte
Concentration
(µg/mL)

Intra-day Precision
(%RSD, n=6)

Inter-day Precision
(%RSD, n=6)

2,4,6-

Trihydroxybenzoic

Acid

10 < 1.5% < 2.0%

50 < 1.0% < 1.8%

Representative

Analyte 1
5 < 2.0% < 2.5%

25 < 1.2% < 2.2%
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Table 4: Accuracy (Recovery)

Analyte
Spiked
Concentration
(µg/mL)

Measured
Concentration
(µg/mL)

Recovery (%)

2,4,6-

Trihydroxybenzoic

Acid

20 19.7 98.5

80 81.2 101.5

Representative

Analyte 1
10 9.9 99.0

40 39.4 98.5
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Caption: Experimental workflow for HPLC analysis using 2,4,6-Trihydroxybenzoic acid as a

standard.
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Caption: Simplified biosynthesis pathway of phenolic acids.[3][4][5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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